Cas no 1245643-24-6 ((S)-Benzyl (1-chloropropan-2-yl)carbamate)

• Product Name: (S)-Benzyl (1-chloropropan-2-yl)carbamate
• CAS No: 1245643-24-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1035178
• PubChem ID: 71301834
• Update Time: 2025-05-23

(S)-Benzyl (1-chloropropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (1-chloropropan-2-yl)carbamate
• (S)-Benzyl 1-chloropropan-2-ylcarbamate
• benzyl N-[(2S)-1-chloropropan-2-yl]carbamate
• DTXSID00744452
• 1245643-24-6
• DB-236668
• Benzyl [(2S)-1-chloropropan-2-yl]carbamate
• (S)-Benzyl(1-chloropropan-2-yl)carbamate

• MDL： MFCD17677267
• Inchi： 1S/C11H14ClNO2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： FYXUQSKCPRXENP-VIFPVBQESA-N
• SMILES： ClC[C@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-Benzyl (1-chloropropan-2-yl)carbamate

(S)-Benzyl (1-chloropropan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1245643-24-6, commonly referred to as (S)-Benzyl (1-chloropropan-2-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a chiral derivative, characterized by its benzyl group and a 1-chloropropan-2-yl moiety, making it a valuable tool in the synthesis of bioactive compounds. Recent studies have highlighted its potential applications in drug design, particularly in the development of enzyme inhibitors and bioisosteres.

The structure of (S)-Benzyl (1-chloropropan-2-yl)carbamate is notable for its stereochemistry, which plays a crucial role in its biological activity. The (S) configuration at the chiral center ensures specific interactions with target enzymes, making it a promising candidate for enantioselective catalysis. Researchers have explored its use in asymmetric synthesis, where it has demonstrated high enantioselectivity in various reactions. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules can significantly impact their efficacy and safety.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of (S)-Benzyl (1-chloropropan-2-yl)carbamate with various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding to serine proteases, such as trypsin and chymotrypsin. These findings suggest its potential as a lead compound for developing new anticoagulant agents or anti-inflammatory drugs. Furthermore, its ability to modulate enzyme activity without causing significant toxicity makes it an attractive candidate for therapeutic applications.

In terms of synthesis, (S)-Benzyl (1-chloropropan-2-yl)carbamate can be prepared via several routes, including nucleophilic substitution and carbamate formation. The use of chiral auxiliaries has been instrumental in achieving high enantiomeric excess during the synthesis process. Recent optimizations have focused on improving reaction yields and reducing production costs, making this compound more accessible for large-scale applications.

The physical properties of (S)-Benzyl (1-chloropropan-2-yl)carbamate are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under physiological conditions, making it suitable for biomedical applications.

From an environmental perspective, the biodegradability of (S)-Benzyl (1-chloropropan-2-yl)carbamate has been assessed, revealing that it undergoes rapid degradation under aerobic conditions. This characteristic is advantageous for minimizing ecological impact during its production and use in industrial settings.

In conclusion, (S)-Benzyl (1-chloropropan-2-yl)carbamate is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique stereochemical properties, combined with its favorable biological and physical characteristics, make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new applications for this compound, its role in advancing medical science is expected to grow further.